Cas no 99058-66-9 (5-Amino-1-methylimidazole Picrate)

• Product Name: 5-Amino-1-methylimidazole Picrate
• CAS No: 99058-66-9
• MF: C₁₀H₁₀N₆O₇
• MW: 326.22240114212
• MDL: MFCD24335244
• CID: 1057397
• PubChem ID: 74890579
• Update Time: 2025-05-21

5-Amino-1-methylimidazole Picrate Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methylimidazole Picrate
• 2,4,6-Trinitrophenol - 1-methyl-1H-imidazol-5-amine (1:1)
• 1-Methyl-1H-imidazol-5-amine compound with picric acid
• 1-Methyl-1H-imidazol-5-amine compound with picric acid (1:1)
• C6H3N3O7.C4H7N3
• 6316AJ
• TRA0085018
• SY023740
• AX8268897
• AB0050744
• AS-32059
• ZDA05866
• AKOS024259918
• 99058-66-9
• C10H10N6O7
• 3-methylimidazol-4-amine;2,4,6-trinitrophenol
• MFCD24335244
• A922726
• Imidazole, 5-amino-1-methyl-, picrate
• 2,4,6-TRINITROPHENOL; 3-METHYLIMIDAZOL-4-AMINE
• DB-242214

• MDL： MFCD24335244
• Inchi： 1S/C6H3N3O7.C4H7N3/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-7-3-6-2-4(7)5/h1-2,10H;2-3H,5H2,1H3
• InChI Key： WZSPVASXIPUFCJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1(C=NC=C1N)C

Computed Properties

• Exact Mass: 326.06100
• Monoisotopic Mass: 326.06109668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202

Experimental Properties

• PSA: 201.53000
• LogP: 3.26990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 5-Amino-1-methylimidazole Picrate

Comprehensive Analysis of 5-Amino-1-methylimidazole Picrate (CAS No. 99058-66-9): Properties, Applications, and Research Insights

5-Amino-1-methylimidazole Picrate (CAS No. 99058-66-9) is a specialized organic compound that has garnered significant attention in chemical research due to its unique structural and functional properties. This compound, often referred to in scientific literature as 1-methyl-5-aminoimidazole picrate, combines the imidazole ring with a picrate moiety, resulting in a molecule with intriguing chemical behavior. Researchers and industry professionals frequently search for terms like "5-Amino-1-methylimidazole Picrate synthesis", "CAS 99058-66-9 applications", and "imidazole derivatives in material science", reflecting its relevance in modern chemistry.

The molecular structure of 5-Amino-1-methylimidazole Picrate features an imidazole core substituted with an amino group at the 5-position and a methyl group at the 1-position, coupled with a picrate anion. This configuration contributes to its distinct physicochemical characteristics, including solubility profiles and thermal stability. Recent studies have explored its potential in advanced material applications, particularly in the context of organic semiconductors and coordination chemistry. The compound's ability to form stable complexes with metal ions has made it a subject of interest for researchers investigating molecular recognition systems and sensor technologies.

In analytical chemistry, 5-Amino-1-methylimidazole Picrate has shown promise as a reagent for specific detection methods. Its picrate component, known for forming colored complexes, enables sensitive spectroscopic analysis. This property aligns with current trends in miniaturized analytical devices and point-of-care testing, addressing the growing demand for rapid and accurate chemical detection systems. The scientific community continues to explore novel applications, with particular focus on its role in supramolecular chemistry and crystal engineering.

The synthesis of 5-Amino-1-methylimidazole Picrate typically involves the reaction of 5-amino-1-methylimidazole with picric acid under controlled conditions. Optimization of this process remains an active area of research, with recent publications examining green chemistry approaches and solvent-free synthesis methods. These developments respond to the increasing emphasis on sustainable chemical production and reduced environmental impact in industrial processes.

From a safety perspective, proper handling procedures for 5-Amino-1-methylimidazole Picrate should be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, its picrate component warrants careful consideration in storage and handling protocols. Researchers often search for "CAS 99058-66-9 safety data" and "5-Amino-1-methylimidazole Picrate handling guidelines", highlighting the importance of accessible safety information.

The commercial availability of 5-Amino-1-methylimidazole Picrate has increased in recent years, with suppliers offering various purity grades to meet research requirements. Quality control parameters, including HPLC purity verification and spectroscopic characterization, are critical considerations for procurement. The compound's growing accessibility has facilitated broader investigation into its potential applications across multiple scientific disciplines.

Future research directions for 5-Amino-1-methylimidazole Picrate may explore its utility in emerging fields such as molecular electronics and photonics. The compound's electronic properties and ability to participate in charge-transfer complexes position it as a candidate for advanced functional materials. Additionally, its potential in biological applications, while not yet extensively studied, represents another promising avenue for investigation, particularly in the context of bioactive compound development.

In conclusion, 5-Amino-1-methylimidazole Picrate (CAS No. 99058-66-9) represents a versatile chemical entity with diverse research applications. Its unique structural features and chemical behavior continue to inspire scientific inquiry across multiple domains. As interest grows in specialized organic compounds for advanced technological applications, this imidazole derivative is likely to remain an important subject of study in both academic and industrial research settings.